4-(3,6-Dichloropyridazin-4-yl)morpholine

• Molecular Formula: C8H9Cl2N3O
• Molecular Weight: 234.08 g/mol
• IUPAC Name: 4-(3,6-dichloropyridazin-4-yl)morpholine
• InChI: InChI=1S/C8H9Cl2N3O/c9-7-5-6(8(10)12-11-7)13-1-3-14-4-2-13/h5H,1-4H2
• InChI Key: WITWOVXHOBYYMU-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC(=NN=C2Cl)Cl

Description

4-(3,6-Dichloropyridazin-4-yl)morpholine is a heterocyclic compound featuring a pyridazine core substituted with chlorine atoms at positions 3 and 6, and a morpholine group at position 3. The pyridazine ring, a six-membered aromatic system with two adjacent nitrogen atoms, confers unique electronic properties that influence reactivity and biological interactions. The morpholine moiety enhances solubility and modulates pharmacokinetic profiles, making this compound a candidate for pharmaceutical and agrochemical applications. Its synthesis typically involves halogenation and nucleophilic substitution reactions, leveraging the reactivity of pyridazine intermediates .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-(3,6-Dichloropyridazin-4-yl)morpholine with analogous compounds, focusing on structural differences, synthesis, and biological or chemical properties.

Pyridazine Derivatives

Compound Name	Core Structure	Substituents (Positions)	Key Properties/Activities
4-(3,6-Dichloropyridazin-4-yl)morpholine	Pyridazine	Cl (3,6); Morpholine (4)	Potential kinase inhibition, agrochemical applications.
4-(6-Chloropyridazin-3-yl)morpholine	Pyridazine	Cl (6); Morpholine (3)	Intermediate in Suzuki couplings; distinct substitution pattern reduces steric hindrance at position 4 .
4-(3,5,6-Trifluoropyridazin-4-yl)morpholine	Pyridazine	F (3,5,6); Morpholine (4)	Enhanced reactivity in nucleophilic aromatic substitutions due to fluorine's electronegativity .

Key Insights :

• Substitution Position : Morpholine at position 4 (target compound) vs. position 3 (4-(6-Chloropyridazin-3-yl)morpholine) alters steric and electronic profiles, impacting binding to biological targets like kinases .
• Halogen Effects : Dichloro substitution (target) provides moderate reactivity for further functionalization, whereas trifluoro analogs () exhibit higher stability but reduced versatility in synthesis.

Pyrimidine and Benzothiazole Analogs

Compound Name	Core Structure	Substituents (Positions)	Key Properties/Activities
4-(4,6-Dichloropyrimidin-2-yl)morpholine (CAS: 10397-13-4)	Pyrimidine	Cl (4,6); Morpholine (2)	Used in pharmaceuticals and agrochemicals; pyrimidine core offers different hydrogen-bonding capabilities compared to pyridazine .
4-(4-Bromo-6-chlorobenzo[d]thiazol-2-yl)morpholine	Benzothiazole	Br (4), Cl (6); Morpholine (2)	Demonstrated 52.1% PI3Kβ kinase inhibition at 1 μM, highlighting the importance of morpholine placement for activity .

Key Insights :

• Heterocycle Influence : Pyridazine (target) vs. pyrimidine () alters electron distribution, affecting interactions with enzyme active sites. Benzothiazole derivatives () show higher kinase inhibition but lack the pyridazine ring’s metabolic stability.
• Halogen Reactivity : Bromine at position 4 (benzothiazole analog) facilitates Suzuki couplings, while chlorine in the target compound allows selective substitutions .

Thiazole and Imidazole Derivatives

Compound Name	Core Structure	Substituents (Positions)	Key Properties/Activities
VPC-14449 (4-(4-(2,4-dibromo-1H-imidazol-1-yl)thiazol-2-yl)morpholine)	Thiazole-imidazole hybrid	Br (2,4); Morpholine (2)	Misreported structure initially; corrected to dibromo-imidazole for DNA-binding studies, emphasizing the need for precise substitution .

Key Insights :

• Structural Accuracy : Misplacement of halogens (e.g., 4,5-dibromo vs. 2,4-dibromo in VPC-14449) significantly alters NMR spectra and biological activity .